Cas no 157869-04-0 (Cinnoline, 4-bromo-3-(4-nitrophenyl)-)

• Product Name: Cinnoline, 4-bromo-3-(4-nitrophenyl)-
• CAS No: 157869-04-0
• MF: C₁₄H₈BrN₃O₂
• MW: 330.136221885681
• CID: 1336607
• Update Time: 2024-08-18

Cinnoline, 4-bromo-3-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Cinnoline, 4-bromo-3-(4-nitrophenyl)-

• Inchi： 1S/C14H8BrN3O2/c15-13-11-3-1-2-4-12(11)16-17-14(13)9-5-7-10(8-6-9)18(19)20/h1-8H
• InChI Key： LRPXMZBBMYAIEC-UHFFFAOYSA-N
• SMILES： N1=C2C(C=CC=C2)=C(Br)C(C2=CC=C([N+]([O-])=O)C=C2)=N1

Computed Properties

• Exact Mass: 328.98004

Experimental Properties

• Density: 1.623±0.06 g/cm3(Predicted)
• Melting Point: 216-217 °C(Solv: toluene (108-88-3); hexane (110-54-3))
• Boiling Point: 485.3±55.0 °C(Predicted)
• PSA: 68.92
• pka: -1.32±0.10(Predicted)